Cas no 128572-39-4 ((rel)-2beta-acetoxyzuelanin-6beta-cinnamate)

• Product Name: (rel)-2beta-acetoxyzuelanin-6beta-cinnamate
• CAS No: 128572-39-4
• MF: C₃₅H₄₂O₉
• MW: 606.70259141922
• CID: 1995685
• PubChem ID: 14527011
• Update Time: 2025-04-21

(rel)-2beta-acetoxyzuelanin-6beta-cinnamate Chemical and Physical Properties

Names and Identifiers

• (rel)-2beta-acetoxyzuelanin-6beta-cinnamate
• caseobliquin B
• [(1S,3S,5S,6aR,7S,8S,10R,10aR)-1,3,5-triacetyloxy-7,8-dimethyl-7-[(2E)-3-methylpenta-2,4-dienyl]-1,3,5,6,6a,8,9,10-octahydrobenzo[d][2]benzofuran-10-yl] (E)-3-phenylprop-2-enoate
• ((1S,3S,5S,6aR,7S,8S,10R,10aR)-1,3,5-triacetyloxy-7,8-dimethyl-7-((2E)-3-methylpenta-2,4-dienyl)-1,3,5,6,6a,8,9,10-octahydrobenzo(d)(2)benzofuran-10-yl) (E)-3-phenylprop-2-enoate
• 128572-39-4

• Inchi： 1S/C35H42O9/c1-8-21(2)16-17-34(7)22(3)18-30(43-31(39)15-14-26-12-10-9-11-13-26)35-28(19-27(20-29(34)35)40-23(4)36)32(41-24(5)37)44-33(35)42-25(6)38/h8-16,19,22,27,29-30,32-33H,1,17-18,20H2,2-7H3
• InChI Key： NCMOHDQDZGQJRD-UHFFFAOYSA-N
• SMILES： CC1C(CC=C(C=C)C)(C)C2C3(C(=CC(OC(=O)C)C2)C(OC(=O)C)OC3OC(=O)C)C(OC(C=CC2C=CC=CC=2)=O)C1

Computed Properties

• Exact Mass: 606.28288291Da
• Monoisotopic Mass: 606.28288291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.319
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids